Cas no 2248303-24-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxyphenyl)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxyphenyl)-2-methylpropanoate
• CAS No: 2248303-24-2
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 5911424
• PubChem ID: 165859034
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517988
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxyphenyl)-2-methylpropanoate
• 2248303-24-2

• Inchi： 1S/C19H17NO5/c1-12(11-13-7-9-14(24-2)10-8-13)19(23)25-20-17(21)15-5-3-4-6-16(15)18(20)22/h3-10,12H,11H2,1-2H3
• InChI Key： FLVYCHAUGBXWCV-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC1C=CC(=CC=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxyphenyl)-2-methylpropanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxyphenyl)-2-methylpropanoate (CAS No. 2248303-24-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxyphenyl)-2-methylpropanoate (CAS No. 2248303-24-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a phthalimide moiety with a methoxyphenyl-substituted propanoate ester, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

In recent years, the demand for isoindole-1,3-dione derivatives like this compound has surged due to their versatility in medicinal chemistry. The presence of the 4-methoxyphenyl group enhances its lipophilicity, which is critical for improving membrane permeability in drug candidates. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimal pharmacokinetic properties. Notably, searches for "phthalimide-based drug candidates 2024" and "ester derivatives in CNS drug development" reflect growing industry attention to such structures.

The synthetic pathway for CAS 2248303-24-2 typically involves coupling reactions between activated isoindoline-1,3-dione intermediates and substituted propanoic acids. Advanced techniques like flow chemistry have been employed to optimize its production, addressing the pharmaceutical industry's need for scalable and sustainable synthesis methods. Environmental considerations are also prominent, with green chemistry principles being applied to reduce solvent waste during manufacture – a topic frequently searched as "green synthesis of heterocyclic esters".

Analytical characterization of this compound employs state-of-the-art techniques including HPLC-MS and NMR spectroscopy, ensuring high purity standards required for preclinical studies. The methylpropanoate side chain's conformational flexibility has been investigated through molecular docking simulations, particularly for targets like COX-2 enzymes – a hot topic in searches for "next-generation NSAID precursors". These studies contribute to understanding structure-activity relationships for improved therapeutic index.

Beyond pharmaceuticals, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives show promise in materials science. Their electron-accepting properties make them candidates for organic semiconductors, coinciding with increased searches for "phthalimide-based OLED materials". The compound's thermal stability (typically >200°C) enables potential applications in high-performance polymers, where researchers are investigating its incorporation into polyimide backbones for flexible electronics.

Regulatory aspects of CAS 2248303-24-2 comply with major pharmacopeial standards, with thorough documentation available for REACH compliance and ICH stability guidelines. Safety profiles indicate proper handling requires standard laboratory precautions, though it doesn't fall under restricted substance categories. The compound's storage stability (typically 2+ years at -20°C) makes it practical for research use, addressing common logistical concerns reflected in searches like "long-term storage of sensitive esters".

Market analysts note growing procurement of this compound by contract research organizations (CROs) specializing in fragment-based drug discovery. Its modular structure allows diverse derivatization, answering the pharmaceutical industry's need for scaffold hopping candidates – a technique frequently searched alongside "bioisostere design strategies". Several patent applications since 2022 have claimed novel uses of related structures in neuroprotective formulations, indicating sustained commercial interest.

Future research directions for 2248303-24-2 may explore its photophysical properties for diagnostic applications, or its potential as a proteolysis-targeting chimera (PROTAC) warhead. These align with trending searches about "multifunctional small molecules in targeted therapy". As analytical techniques advance, particularly in cryo-EM for small molecule visualization, deeper understanding of its target interactions will likely emerge, potentially unlocking new therapeutic applications for this versatile chemical entity.